Cas no 21244-11-1 (7-(4-methoxyphenyl)-7-oxoheptanoic Acid)

• Product Name: 7-(4-methoxyphenyl)-7-oxoheptanoic Acid
• CAS No: 21244-11-1
• MF: C₁₄H₁₈O₄
• MW: 250.290324687958
• MDL: MFCD01311627
• CID: 1399804
• PubChem ID: 11075879
• Update Time: 2025-11-05

7-(4-methoxyphenyl)-7-oxoheptanoic Acid Chemical and Physical Properties

Names and Identifiers

• 7-(4-METHOXYPHENYL)-7-OXOHEPTANOIC ACID
• 7-(4-methoxy-phenyl)-7-oxo-heptanoic acid
• 7-keto-7-(4-methoxyphenyl)enanthic acid
• KB-199772
• AG-E-55770
• SureCN3104200
• CTK4E6192
• 7-(4-Methoxy-phenyl)-7-oxo-heptansaeure
• SCHEMBL3104200
• 21244-11-1
• 7-(4-methoxyphenyl)-7-oxoheptanoicacid
• EN300-155851
• MFCD01311627
• AKOS016022369
• G28323
• DTXSID20454369
• 7-(4-methoxyphenyl)-7-oxoheptanoic Acid

• MDL： MFCD01311627
• Inchi： 1S/C14H18O4/c1-18-12-9-7-11(8-10-12)13(15)5-3-2-4-6-14(16)17/h7-10H,2-6H2,1H3,(H,16,17)
• InChI Key： CEWMUHNHATTXSV-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)OC)CCCCCC(=O)O

Computed Properties

• Exact Mass: 250.12100
• Monoisotopic Mass: 250.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 63.60000
• LogP: 2.91300

Additional information on 7-(4-methoxyphenyl)-7-oxoheptanoic Acid

Introduction to 7-(4-methoxyphenyl)-7-oxoheptanoic Acid (CAS No. 21244-11-1)

7-(4-methoxyphenyl)-7-oxoheptanoic Acid, identified by its Chemical Abstracts Service (CAS) number 21244-11-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of α-keto acids, characterized by the presence of a carbonyl group adjacent to a carboxylic acid moiety, which makes it a versatile intermediate in the synthesis of various pharmacologically active molecules.

The structural motif of 7-(4-methoxyphenyl)-7-oxoheptanoic Acid consists of a heptanoic acid backbone modified at the seventh carbon with an oxo group, while the fourth carbon of the phenyl ring is substituted with a methoxy group. This unique arrangement imparts distinct electronic and steric properties, making it a valuable building block in medicinal chemistry. The presence of both aromatic and aliphatic functional groups allows for diverse chemical modifications, enabling its incorporation into complex molecular architectures.

In recent years, there has been growing interest in α-keto acids due to their role as key precursors in the synthesis of heterocyclic compounds, which are prevalent in many drugs and natural products. The 4-methoxyphenyl substituent in this compound enhances its reactivity, particularly in condensation reactions such as the Claisen-Schmidt condensation, which is widely used to form enones and other functionalized cyclic structures. These intermediates are crucial in the development of bioactive molecules with potential therapeutic applications.

One of the most compelling aspects of 7-(4-methoxyphenyl)-7-oxoheptanoic Acid is its utility in the synthesis of non-peptide inhibitors, which have emerged as an important class of drugs due to their improved pharmacokinetic properties compared to their peptide counterparts. The oxo group at the seventh carbon serves as a reactive site for nucleophilic addition reactions, allowing for further derivatization into more complex scaffolds. This property has been exploited in the development of inhibitors targeting enzymes such as kinases and proteases, which play critical roles in various disease pathways.

Recent studies have highlighted the potential of 7-(4-methoxyphenyl)-7-oxoheptanoic Acid in the synthesis of novel antimicrobial agents. The combination of an aromatic ring and an aliphatic chain with a keto group provides a scaffold that can interact with biological targets in unique ways. For instance, derivatives of this compound have shown promise in inhibiting bacterial enzymes involved in metabolic pathways essential for bacterial survival. This aligns with the broader trend toward developing antibiotics that target essential bacterial processes while minimizing toxicity to human cells.

The pharmaceutical industry has also explored the use of 7-(4-methoxyphenyl)-7-oxoheptanoic Acid as a precursor for neuroactive compounds. The phenolic moiety and the keto group can be leveraged to design molecules that interact with neurotransmitter receptors or enzymes involved in neurodegenerative diseases. Preliminary research suggests that certain derivatives may exhibit properties relevant to treating conditions such as Alzheimer's disease or Parkinson's disease by modulating key signaling pathways.

From a synthetic chemistry perspective, 7-(4-methoxyphenyl)-7-oxoheptanoic Acid exemplifies the importance of functional group interplay in designing versatile intermediates. The methoxy group on the phenyl ring influences electronic distribution, affecting reactivity patterns, while the oxo and carboxylic acid groups provide multiple sites for further functionalization. This balance makes it an attractive candidate for multi-step synthetic routes leading to complex drug candidates.

The demand for high-quality intermediates like 7-(4-methoxyphenyl)-7-oxoheptanoic Acid continues to grow alongside advancements in drug discovery technologies. Its synthesis typically involves multi-step organic transformations starting from readily available precursors such as 4-methoxybenzaldehyde and heptanoic acid derivatives. Optimizing these synthetic routes for scalability and purity is crucial for industrial applications where consistency and reproducibility are paramount.

In conclusion, 7-(4-methoxyphenyl)-7-oxoheptanoic Acid (CAS No. 21244-11-1) represents a significant asset in modern pharmaceutical research due to its structural versatility and reactivity. Its role as an intermediate in synthesizing bioactive molecules underscores its importance across multiple therapeutic areas. As research progresses, further exploration into its derivatives and applications will likely uncover new opportunities for developing innovative treatments.